Cas no 332163-77-6 (<br>Furan-2-carboxylic acid benzyl-[(2-methoxy-4-nitro-phenylcarbamoyl)-methyl] -amide)

• Product Name: <br>Furan-2-carboxylic acid benzyl-[(2-methoxy-4-nitro-phenylcarbamoyl)-methyl] -amide
• CAS No: 332163-77-6
• MF: C₂₁H₁₉N₃O₆
• MW: 409.392065286636
• CID: 3070569
• PubChem ID: 3127766
• Update Time: 2025-07-23

<br>Furan-2-carboxylic acid benzyl-[(2-methoxy-4-nitro-phenylcarbamoyl)-methyl] -amide Chemical and Physical Properties

Names and Identifiers

• <br>Furan-2-carboxylic acid benzyl-[(2-methoxy-4-nitro-phenylcarbamoyl)-methyl] -amide
• N-Benzyl-N-(2-((2-methoxy-4-nitrophenyl)amino)-2-oxoethyl)furan-2-carboxamide
• 332163-77-6
• N-benzyl-N-(2-{4-nitro-2-methoxyanilino}-2-oxoethyl)-2-furamide
• AKOS000570144
• AG-690/13702438
• N-benzyl-N-[2-(2-methoxy-4-nitroanilino)-2-oxoethyl]furan-2-carboxamide
• Furan-2-carboxylic acid benzyl-[(2-methoxy-4-nitro-phenylcarbamoyl)-methyl]-amide
• Oprea1_338237

• MDL： MFCD01818318
• Inchi： 1S/C21H19N3O6/c1-29-19-12-16(24(27)28)9-10-17(19)22-20(25)14-23(13-15-6-3-2-4-7-15)21(26)18-8-5-11-30-18/h2-12H,13-14H2,1H3,(H,22,25)
• InChI Key： ZMYHDDDKYAQCQM-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(N(CC(NC1C=CC(=CC=1OC)[N+](=O)[O-])=O)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 409.12738533Da
• Monoisotopic Mass: 409.12738533Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 118Ų

Additional information on <br>Furan-2-carboxylic acid benzyl-[(2-methoxy-4-nitro-phenylcarbamoyl)-methyl] -amide

Introduction to Furan-2-carboxylic acid benzyl-[(2-methoxy-4-nitro-phenylcarbamoyl)-methyl] -amide (CAS No. 332163-77-6)

Furan-2-carboxylic acid benzyl-[(2-methoxy-4-nitro-phenylcarbamoyl-methyl)-amide] is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 332163-77-6, represents a fusion of multiple functional groups that make it a promising candidate for various biochemical applications. The presence of both furan and carbamoyl moieties in its structure imparts unique reactivity and binding properties, which are highly valued in drug design and development.

The structural framework of Furan-2-carboxylic acid benzyl-[(2-methoxy-4-nitro-phenylcarbamoyl)-methyl] -amide incorporates several key features that contribute to its potential utility. The furan ring, known for its stability and ability to engage in hydrogen bonding, serves as an excellent scaffold for further functionalization. This is particularly relevant in the context of drug discovery, where such scaffolds can be modified to enhance binding affinity and selectivity towards biological targets.

The benzyl group in the compound's name not only adds to its molecular complexity but also influences its solubility and metabolic stability. These characteristics are critical when considering the compound's potential as a pharmaceutical agent. Additionally, the presence of a carbamoyl group introduces a polar region that can interact with biological molecules, making it a valuable component in the design of enzyme inhibitors and receptor modulators.

In recent years, there has been a growing interest in compounds that incorporate nitro aromatic groups, such as the 2-methoxy-4-nitro-phenyl moiety found in this molecule. Nitroaromatic compounds are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The methoxy group further modulates the electronic properties of the nitro group, enhancing its reactivity and potential therapeutic applications.

The synthesis of Furan-2-carboxylic acid benzyl-[(2-methoxy-4-nitro-phenylcarbamoyl)-methyl] -amide involves a series of well-established organic reactions, including condensation, cyclization, and functional group transformations. These synthetic strategies ensure high yield and purity, which are essential for pharmaceutical applications. The compound's structural complexity necessitates careful optimization of reaction conditions to achieve the desired product with minimal byproducts.

The pharmacological potential of this compound has been explored in several preclinical studies. Its unique structural features suggest that it may interact with a variety of biological targets, making it a versatile tool for drug discovery. For instance, the combination of the furan, carbamoyl, and nitroaromatic groups could facilitate binding to enzymes or receptors involved in critical metabolic pathways.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of small molecules like Furan-2-carboxylic acid benzyl-[(2-methoxy-4-nitro-phenylcarbamoyl)-methyl] -amide towards biological targets. These computational studies have provided valuable insights into how modifications to the molecule can enhance its potency and selectivity. Such findings are instrumental in guiding experimental efforts aimed at developing novel therapeutic agents.

The compound's stability under various physiological conditions is another important consideration. Studies have shown that it remains stable under acidic and basic conditions, which is crucial for its formulation as an oral or injectable drug. Additionally, its solubility profile suggests that it can be easily incorporated into various dosage forms, further enhancing its practicality as a pharmaceutical candidate.

In conclusion, Furan-2-carboxylic acid benzyl-[(2-methoxy-4-nitro-phenylcarbamoyl-methyl)-amide] (CAS No. 332163-77-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its favorable physicochemical properties, make it an attractive candidate for further investigation. As our understanding of biochemical pathways continues to expand, compounds like this one will play an increasingly important role in the discovery and development of new drugs.